Cas no 3844-45-9 (Brilliant Blue FCF)

• Product Name: Brilliant Blue FCF
• CAS No: 3844-45-9
• MF: C₃₇H₃₄N₂Na₂O₉S₃
• MW: 792.848408222198
• MDL: MFCD00012141
• CID: 44528
• PubChem ID: 24888531
• Update Time: 2026-05-14

Brilliant Blue FCF Chemical and Physical Properties

Names and Identifiers

• Erioglaucine disodium salt
• Bis[4-(N-ethyl-N-3-sulfophenylmethyl)aminophenyl]-2-sulfophenylmethylium disodium salt
• C.I. Food Blue 2
• Acid Blue 9
• Alphazurine FG
• C.I. 42090
• Food Blue No. 1
• Brilliant Blue FCF
• Erioglaucine
• Erioglaucine disodium salt solution
• FD & C Blue 1
• 1206blue
• abcolbluenb
• Acid Blue 9,Alphazurine FG,E133
• Acid Blue 9,Alphazurine FG,FD&C
• BLUE 1
• blue 1 food coloring
• blue1206
• Brilliant Blu Acid Blue 9
• Brilliant blue
• CBLUE1
• E133
• Erioglaucine disodiuM salt, pure
• FD and C Blue No. 1
• FD&C Blue No. 1
• FDC Blue No. 1
• foodblue2
• japanblue1
• Erioglaucin A
• BLUE No. 1
• FD&C
• FD&C;BLUE No. 1
• Blue 1206
• FD&C blue No.1
• Fenazo Blue XI
• Japan Blue 1
• Merantine Blue EG
• Cosmetic Blue Lake
• FD & C Blue no. 1
• Dolkwal Brilliant Blue
• Japan Blue No. 1
• Intracid Pure Blue L
• Usacert Blue No. 1
• Acid Sky Blue A
• Food Blue Dye No. 1
• Hexacol Brilliant Blue A
• Modr Kysela 9 [Czech]
• Food Blue 1
• Brilliant Blu
• Brilliant Blue FCF supra
• Aizen Food Blue No. 2
• C.I. ACID BLUE 9, DISO

• MDL： MFCD00012141
• Inchi： 1S/C37H36N2O9S3.2Na/c1-3-38(25-27-9-7-11-33(23-27)49(40,41)42)31-19-15-29(16-20-31)37(35-13-5-6-14-36(35)51(46,47)48)30-17-21-32(22-18-30)39(4-2)26-28-10-8-12-34(24-28)50(43,44)45;;/h5-24H,3-4,25-26H2,1-2H3,(H2-,40,41,42,43,44,45,46,47,48);;/q;2*+1/p-2
• InChI Key： SGHZXLIDFTYFHQ-UHFFFAOYSA-L
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])S(=O)(=O)[O-])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+] |t:12,23|
• BRN： 6265690

Computed Properties

• Exact Mass: 792.12200
• Monoisotopic Mass: 792.122182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 9
• Complexity: 1510
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 203

Experimental Properties

• Color/Form: Purplish red powder, odorless, metallic luster.
• Density: 1.0000
• Melting Point: 283 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: water: soluble1mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 202.99000
• LogP: 8.26930
• Solubility: Soluble in water, ethanol, glycerol and propylene glycol. The aqueous solution is blue, and the solubility in water is 20% at 25 ℃.
• Merck: 1373
• Color index: 42090
• λmax: 406 nm, 625 nm
• Sensitiveness: Sensitive to light

Brilliant Blue FCF Security Information

• Signal Word：None
• Hazard Statement： H402
• Warning Statement： P273,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： S24/25
• RTECS：BQ4725000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R33
• TSCA：Yes
• Toxicity：LD50 s.c. in mice: 4.6 g/kg (Gross)
• Storage Condition：4°C, protect from light

Related Categories

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